![molecular formula C15H20N2O4 B7576953 3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid](/img/structure/B7576953.png)
3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid
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Overview
Description
3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid, commonly known as OMCA, is a chemical compound that has been widely studied for its potential applications in scientific research. OMCA is a derivative of benzoic acid and has a unique molecular structure that makes it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of OMCA is not fully understood. However, it has been shown to interact with specific proteins and enzymes in the body, leading to various biological effects. OMCA has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in tumor growth and metastasis. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects
OMCA has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of tumor cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis (the formation of new blood vessels). OMCA has also been shown to inhibit the production of inflammatory cytokines and prostaglandins, leading to anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
OMCA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has a unique molecular structure that makes it a useful tool compound for studying protein-protein interactions. However, OMCA also has some limitations. It is relatively insoluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on OMCA. One area of interest is the development of new drugs based on OMCA for the treatment of various diseases, including cancer and inflammatory disorders. Another area of interest is the study of the molecular mechanisms of OMCA's biological effects, which could lead to a better understanding of its potential therapeutic applications. Additionally, OMCA could be used as a tool compound for the development of new drugs that target specific protein-protein interactions.
Synthesis Methods
The synthesis of OMCA involves the reaction of 4-carboxybenzaldehyde with 4-aminooxan-3-ylmethanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction leads to the formation of OMCA as a white solid with a yield of around 50-60%. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
OMCA has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. OMCA has been used as a tool compound to study the role of protein-protein interactions in various biological processes. It has also been used to develop new drugs for the treatment of various diseases.
properties
IUPAC Name |
3-[(oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c18-14(19)13-3-1-2-12(8-13)10-17-15(20)16-9-11-4-6-21-7-5-11/h1-3,8,11H,4-7,9-10H2,(H,18,19)(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBMIXLNPDKOJGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CNC(=O)NCC2=CC(=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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